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Compound of Interest

Compound Name: Oxyquinoline sulfate

Cat. No.: B1678125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Oxyquinoline Sulfate and its parent

compound, 8-Hydroxyquinoline. While both are recognized for their antimicrobial properties,

this document aims to delineate their characteristics based on available scientific data.

Chemical and Physical Properties
Oxyquinoline sulfate is the sulfate salt of 8-hydroxyquinoline. This structural difference

primarily influences their physical properties, such as solubility. 8-Hydroxyquinoline is an

organic compound, a derivative of quinoline with a hydroxyl group at the 8th position.[1] It is

also known as oxine.[1] Oxyquinoline sulfate is formed by the reaction of 8-hydroxyquinoline

with sulfuric acid.
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Property 8-Hydroxyquinoline Oxyquinoline Sulfate

Synonyms Oxine, 8-Quinolinol
8-Hydroxyquinoline sulfate,

Oxine sulfate

Chemical Formula C₉H₇NO (C₉H₇NO)₂·H₂SO₄

Molar Mass 145.16 g/mol 388.39 g/mol

Appearance
White to off-white or faintly

yellow crystalline powder[2]

Pale yellow to yellow

crystalline powder[3]

Solubility

Practically insoluble in water;

soluble in alcohol, acetone,

chloroform, and benzene[3]

Freely soluble in water, slightly

soluble in alcohol[3]

Melting Point 76 °C 167-182 °C

Boiling Point 267 °C Decomposes

Mechanism of Action: A Shared Strategy of Metal
Chelation
The primary mechanism of action for both 8-hydroxyquinoline and oxyquinoline sulfate is

their ability to chelate metal ions.[1][4] Many essential enzymatic functions in microbial cells are

dependent on divalent metal ions such as copper (Cu²⁺), iron (Fe²⁺), and zinc (Zn²⁺). By

binding to these metal ions, 8-hydroxyquinoline and its sulfate salt disrupt vital cellular

processes, leading to the inhibition of microbial growth and, in some cases, cell death.[3] This

broad-spectrum antimicrobial activity is a key characteristic of this class of compounds.[1]
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Mechanism of Action: Metal Chelation
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Caption: Metal chelation by 8-hydroxyquinoline and its sulfate salt.

Comparative Performance: Antimicrobial and
Antifungal Activity
While both compounds are known for their antimicrobial effects, a direct quantitative

comparison from head-to-head studies is not readily available in the current scientific literature.

The data presented below is collated from various sources and should be interpreted with the

understanding that experimental conditions may have varied.

8-Hydroxyquinoline: Quantitative Data
8-Hydroxyquinoline has been evaluated against a range of microorganisms, with its efficacy

often quantified by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a

substance that prevents visible growth of a microorganism.
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Microorganism Type MIC (µM) Reference(s)

Staphylococcus

aureus

Gram-positive

bacteria
3.44 - 27.58 [1][5]

Enterococcus faecalis
Gram-positive

bacteria
~27.58 [1][5]

Mycobacterium

tuberculosis
Acid-fast bacteria <5 - 3.6 [1]

Candida albicans Fungus (Yeast) 3.44 - 13.78 [1][5]

Escherichia coli
Gram-negative

bacteria

> 64 µg/mL (generally

less active)
[1]

Pseudomonas

aeruginosa

Gram-negative

bacteria

> 64 µg/mL (generally

less active)
[1]

Oxyquinoline Sulfate: Qualitative and Limited
Quantitative Data
Oxyquinoline sulfate is described as having antiseptic, disinfectant, and fungicide properties.

[4] It is known to be primarily bacteriostatic, meaning it inhibits the growth and reproduction of

bacteria.[4] While specific MIC values from comparative studies are scarce, its use in various

antimicrobial preparations for veterinary and cosmetic applications underscores its recognized

efficacy.[3][4]

Cytotoxicity Profile
The cytotoxic potential of these compounds is a critical consideration for their therapeutic

applications. Similar to the antimicrobial data, direct comparative cytotoxicity studies are

limited.

8-Hydroxyquinoline: Cytotoxicity Data
The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.
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Cell Line Cancer Type IC50 (µM) Reference(s)

A549 Lung Carcinoma 5 (at 48h) [3]

Multiple Lines Various 12.5–25 µg/mL [6]

Hep3B
Hepatocellular

Carcinoma
6.25±0.034 µg/mL [6]

Oxyquinoline Sulfate: Toxicity Overview
Oxyquinoline sulfate has undergone safety assessments for its use in cosmetics.[3] An oral

LD50 in dogs was determined to be between 1200 – 3180 mg/kg bw.[3] In clinical tests,

oxyquinoline at 1% in petrolatum was found to be neither an irritant nor a sensitizer.[7]

Experimental Protocols: A Representative Method
for Comparison
To conduct a direct comparative study of the antimicrobial efficacy of 8-hydroxyquinoline and

oxyquinoline sulfate, a standardized experimental protocol is essential. The following outlines

a representative broth microdilution method for determining the Minimum Inhibitory

Concentration (MIC).
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Experimental Workflow: Broth Microdilution for MIC Determination

Protocol Steps

Prepare Stock Solutions
(8-HQ & OQS in DMSO)

Perform Serial Dilutions
in 96-well plate with broth

Inoculate with standardized
microbial suspension

Incubate at appropriate
temperature and time

Observe for visible growth

Determine MIC
(Lowest concentration with no growth)

Click to download full resolution via product page

Caption: Workflow for determining MIC via broth microdilution.

Detailed Protocol:
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Preparation of Compounds: Prepare stock solutions of 8-hydroxyquinoline and oxyquinoline
sulfate in dimethyl sulfoxide (DMSO).

Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of each

compound in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for

fungi).

Inoculation: Inoculate each well with a standardized suspension of the test microorganism

(e.g., adjusted to a 0.5 McFarland standard).

Controls: Include a positive control (microorganism in broth without any compound) and a

negative control (broth only).

Incubation: Incubate the plates at the optimal temperature for the growth of the

microorganism (e.g., 37°C for most bacteria, 35°C for yeasts) for a specified period (e.g., 18-

24 hours for bacteria, 24-48 hours for yeasts).

MIC Determination: After incubation, the MIC is determined as the lowest concentration of

the compound at which there is no visible growth of the microorganism.

Summary and Conclusion
Oxyquinoline sulfate and 8-hydroxyquinoline are closely related compounds that share a

common mechanism of antimicrobial action through metal chelation. 8-hydroxyquinoline, being

the parent compound, has been more extensively studied for its quantitative antimicrobial and

cytotoxic properties. Oxyquinoline sulfate, as the sulfate salt, offers the advantage of

increased water solubility, which can be beneficial for certain formulations.

The available data suggests that both compounds are effective against a range of

microorganisms, particularly Gram-positive bacteria and fungi. However, a definitive conclusion

on which compound exhibits superior performance cannot be drawn without direct comparative

studies employing standardized protocols. Future research should focus on side-by-side

evaluations to provide a clearer quantitative comparison of their efficacy and safety profiles.

This would enable a more informed selection for specific applications in drug development and

other scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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